Cas no 68882-56-4 (Octane,1,8-diisocyanato-2,4-dimethyl-)
68882-56-4 structure
Product Name:Octane,1,8-diisocyanato-2,4-dimethyl-
CAS No:68882-56-4
MF:C12H20N2O2
MW:224.299403190613
CID:529968
PubChem ID:22182940
Update Time:2025-04-19
Octane,1,8-diisocyanato-2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Octane,1,8-diisocyanato-2,4-dimethyl-
- 1,8-diisocyanato-2,4-dimethyloctane
- 2,4-dimethyloctane-1,8-diyl diisocyanate
- 68882-56-4
- SCHEMBL1053628
- NS00061648
- EINECS 272-571-6
- DTXSID50988581
-
- Inchi: 1S/C12H20N2O2/c1-11(5-3-4-6-13-9-15)7-12(2)8-14-10-16/h11-12H,3-8H2,1-2H3
- InChI Key: ULJDCHKHOJHGBW-UHFFFAOYSA-N
- SMILES: O=C=NCC(C)CC(C)CCCCN=C=O
Computed Properties
- Exact Mass: 224.1526
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 0.98
- Boiling Point: 306.3°Cat760mmHg
- Flash Point: 124.8°C
- Refractive Index: 1.484
- PSA: 58.86
Octane,1,8-diisocyanato-2,4-dimethyl- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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